3-(4-fluorophenyl)-N-(3-methoxyphenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-(3-methoxyphenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C21H17FN4O4/c1-25-11-16(19(27)23-13-4-3-5-15(10-13)30-2)17-18(25)20(28)26(21(29)24-17)14-8-6-12(22)7-9-14/h3-11H,1-2H3,(H,23,27)(H,24,29)
• InChI Key: SAAPSSQYUYVTSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)F)C(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C21H17FN4O4
• Molecular Weight: 408.4 g/mol

Description

Synthesis Analysis

The synthesis of related fluorinated compounds involves multiple steps, including coupling reactions, cyclization, and saponification. For instance, the synthesis of a fluorinated indole derivative was achieved by coupling formamidine acetate with dimethylmethoxymalonate, followed by a reaction with phosphorous oxychloride and catalytic reduction . Similarly, the synthesis of a fluorinated pyrazolopyrimidine involved condensation reactions and cyclization with a fluorinated butane dione . These methods suggest that the synthesis of the compound might also involve such steps as coupling of appropriate precursors, cyclization, and possible functional group transformations.

Molecular Structure Analysis

The molecular structure of fluorinated compounds is often characterized by the presence of a fluorine atom, which can significantly influence the physical and chemical properties of the molecule due to its electronegativity. The crystal structure of a related compound, a pyrazolopyrimidine derivative, was determined, which indicates that similar structural analysis techniques could be applied to the compound .

Chemical Reactions Analysis

The chemical reactions involving fluorinated compounds can be complex due to the reactivity of the fluorine atom. The papers do not provide specific details on the chemical reactions of the compound , but they do describe reactions such as cyclization and saponification in the synthesis of related compounds . These reactions are crucial for constructing the heterocyclic core common to these types of molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of related fluorinated compounds include solubility in organic solvents, high glass transition temperatures, and thermal stability . The presence of fluorine atoms often enhances these properties, suggesting that the compound may also exhibit similar characteristics. The biological activity of a related pyrazolopyrimidine compound was found to have effective inhibition on the proliferation of some cancer cell lines, indicating potential pharmacological properties .

Scientific Research Applications

Synthesis and Pharmaceutical Applications

The synthesis of novel heterocyclic compounds derived from precursors like visnaginone and khellinone has shown promising anti-inflammatory and analgesic activities. These compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, demonstrate significant cyclooxygenase inhibition and possess analgesic and anti-inflammatory properties, highlighting their potential in developing new pharmaceutical agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Cytotoxicity and Cancer Research

Studies on pyrazolo[1,5-a]pyrimidine derivatives have revealed their in vitro cytotoxic activity against various cancer cell lines, suggesting their potential as cancer therapeutic agents. The synthesis and characterization of these compounds, along with their cytotoxic evaluation against Ehrlich Ascites Carcinoma (EAC) cells, underscore their relevance in cancer research and therapy development (Hassan, Hafez, & Osman, 2014).

Antiviral Research

Research into pyrrolo[2,3-d]pyrimidines, analogs of nucleoside antibiotics like toyocamycin and sangivamycin, has shown that certain substituents on these compounds are crucial for antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus (HSV-1). This research provides valuable insights into the design of new antiviral drugs, highlighting the importance of specific structural features for activity (Renau et al., 1996).

Fluorescent Probes and Photophysical Studies

The development of pyrazolo[1,5-a]pyrimidines as functional fluorophores for potential use in detecting biologically or environmentally relevant species showcases the versatility of heterocyclic compounds in creating sensitive and specific probes. This application is particularly relevant in the context of molecular diagnostics and environmental monitoring, where the ability to detect specific targets with high sensitivity is crucial (Castillo, Tigreros, & Portilla, 2018).